molecular formula C13H26N2O3 B6240173 tert-butyl 3-(6-aminohexanamido)propanoate CAS No. 2377035-64-6

tert-butyl 3-(6-aminohexanamido)propanoate

Cat. No. B6240173
CAS RN: 2377035-64-6
M. Wt: 258.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 3-(6-aminohexanamido)propanoate (TBAP) is a synthetic amino acid derivative that has been studied extensively in recent years for its potential applications in scientific research. TBAP has a wide range of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Scientific Research Applications

Tert-butyl 3-(6-aminohexanamido)propanoate has been studied extensively in recent years for its potential applications in scientific research. It has been used in a variety of fields, including organic chemistry, biochemistry, and pharmacology. This compound has been used to synthesize novel compounds and to study enzyme-catalyzed reactions, protein-ligand interactions, and the mechanism of action of drugs. This compound has also been used to study the structure and function of proteins, as well as the regulation of gene expression.

Mechanism of Action

The mechanism of action of tert-butyl 3-(6-aminohexanamido)propanoate is not fully understood. However, it is believed to interact with proteins and enzymes in a variety of ways. This compound has been shown to bind to proteins and enzymes, inhibit enzyme activity, and modulate the activity of proteins and enzymes. It has also been shown to modulate the expression of genes and regulate the activity of transcription factors.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to modulate the activity of enzymes and proteins, as well as the expression of genes. It has been shown to have anti-inflammatory effects, as well as anti-oxidant and anti-cancer effects. This compound has also been shown to have neuroprotective effects, as well as effects on the immune system.

Advantages and Limitations for Lab Experiments

Tert-butyl 3-(6-aminohexanamido)propanoate has several advantages for laboratory experiments. It is relatively easy to synthesize and is stable under a variety of conditions. It is also inexpensive and non-toxic. However, this compound has some limitations. It is not very soluble in water and is not very stable in acidic or basic conditions.

Future Directions

The potential future directions for tert-butyl 3-(6-aminohexanamido)propanoate include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and development. Additionally, further research into its synthesis method could lead to the development of more efficient and cost-effective methods. Additionally, further research into its applications in organic chemistry and biochemistry could lead to the development of novel compounds and the study of enzyme-catalyzed reactions. Finally, further research into its potential applications in pharmacology could lead to the development of new drugs and the study of protein-ligand interactions and the mechanism of action of drugs.

Synthesis Methods

Tert-butyl 3-(6-aminohexanamido)propanoate can be synthesized from tert-butyl 3-(6-aminohexanoate)propanoate (this compound) and 6-aminohexanamido propionic acid (AHPA) by an acid-catalyzed condensation reaction. The reaction requires a strong acid such as hydrochloric acid (HCl) or sulfuric acid (H2SO4) at a temperature of approximately 150°C. The reaction produces a white, crystalline solid product with a molecular weight of 257.3 g/mol.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(6-aminohexanamido)propanoate involves the reaction of tert-butyl 3-bromo-2-hydroxypropanoate with 6-aminohexanoic acid, followed by protection of the amine group with tert-butyloxycarbonyl (BOC) and esterification with tert-butanol.", "Starting Materials": [ "tert-butyl 3-bromo-2-hydroxypropanoate", "6-aminohexanoic acid", "tert-butyloxycarbonyl chloride (BOC-Cl)", "tert-butanol", "diisopropylethylamine (DIPEA)", "N,N-dimethylformamide (DMF)", "dichloromethane (DCM)", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Synthesis of tert-butyl 3-bromo-2-hydroxypropanoate", "tert-butyl 2-bromo-3-hydroxypropanoate is synthesized by the reaction of tert-butyl bromoacetate with sodium hydroxide in water.", "Step 2: Reaction of tert-butyl 3-bromo-2-hydroxypropanoate with 6-aminohexanoic acid", "tert-butyl 3-bromo-2-hydroxypropanoate is reacted with 6-aminohexanoic acid in DMF with DIPEA as a base to form tert-butyl 3-(6-aminohexanamido)propanoate.", "Step 3: Protection of the amine group with tert-butyloxycarbonyl (BOC)", "The amine group of tert-butyl 3-(6-aminohexanamido)propanoate is protected with BOC-Cl in DCM with DIPEA as a base.", "Step 4: Esterification with tert-butanol", "The carboxylic acid group of tert-butyl 3-(6-aminohexanamido)propanoate is esterified with tert-butanol in DCM with DIPEA as a base.", "Step 5: Workup", "The reaction mixture is washed with NaHCO3 and NaCl, dried over MgSO4, and concentrated to obtain tert-butyl 3-(6-aminohexanamido)propanoate as a white solid." ] }

CAS RN

2377035-64-6

Molecular Formula

C13H26N2O3

Molecular Weight

258.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.